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Compound of Interest

Compound Name: 3-Heptanone

Cat. No.: B090015 Get Quote

The proper disposal of 3-Heptanone, a flammable liquid commonly used as a solvent and in

fragrances, is a critical aspect of laboratory safety and environmental responsibility.[1][2]

Adherence to established protocols is essential for researchers, scientists, and drug

development professionals to minimize risks and ensure compliance with regulatory standards.

This guide provides a comprehensive, step-by-step approach to the safe handling and disposal

of 3-Heptanone waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 3-Heptanone.[3] This document provides detailed information regarding its physical

and health hazards.[3] 3-Heptanone is classified as a flammable liquid and may cause

respiratory tract, skin, and eye irritation.[2][4] Vapors can form explosive mixtures with air and

are heavier than air, posing a risk of accumulating in low-lying areas.[4]

Personal Protective Equipment (PPE):

Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Skin: Wear suitable protective gloves and clothing to prevent skin exposure.[4]

Respiratory: Use a NIOSH-approved respirator if working in a poorly ventilated area.[4]

Waste Identification and Classification
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All chemical waste, including 3-Heptanone, must be treated as hazardous unless confirmed

otherwise by your institution's Environmental Health and Safety (EHS) department.[5][6] The

U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[6][7]

Key Waste Characteristics of 3-Heptanone:

Ignitability: With a flash point of approximately 41°C (105.8°F), 3-Heptanone is considered

an ignitable hazardous waste.[8]

Toxicity: While specific regulatory toxicity thresholds require formal determination, any

unwanted or spent 3-Heptanone should be managed as hazardous waste.

A summary of the waste profile for 3-Heptanone is provided in the table below.

Property Classification & Information

Common Synonyms Butyl ethyl ketone, Ethyl butyl ketone

CAS Number 106-35-4

Appearance Colorless to light yellow liquid with a fruity odor

Primary Hazard Class Flammable Liquid (Hazard Class 3)

UN Number UN1224

Primary Disposal Route
Hazardous Waste Collection via Institutional

EHS

Disposal Restrictions

DO NOT dispose of down the drain or in regular

trash.[5][7] Evaporation as a method of disposal

is not permitted.[5]

Incompatible Materials

Strong oxidizing agents, strong bases, and

strong reducing agents.[1][8] Store separately

from these materials.[9]

Step-by-Step Disposal Procedures
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The following steps outline the standard operating procedure for the disposal of 3-Heptanone
waste in a laboratory setting.

1. Waste Collection and Container Selection:

Collect 3-Heptanone waste in a designated, compatible container. Plastic containers are

often preferred over glass to minimize the risk of breakage, provided they are chemically

compatible.[7]

The container must have a leak-proof, screw-on cap. Corks or parafilm are not acceptable

closures.

Ensure the container is in good condition, free from rust or leaks.[10]

Do not fill containers to more than 90% capacity to allow for vapor expansion.[11]

2. Labeling of Waste Containers:

Immediately label the waste container with a hazardous waste tag provided by your

institution's EHS department.

The label must include:

The words "Hazardous Waste".[7]

The full chemical name, "3-Heptanone". Avoid using abbreviations or chemical formulas.

[7] For mixtures, list all constituents and their approximate percentages.[7]

The date of waste generation (the date waste was first added to the container).[7]

The location of origin (building and room number).[7]

The name and contact information of the Principal Investigator or responsible individual.[7]

Appropriate hazard pictograms (e.g., flammable).[7]

3. Storage of Chemical Waste:
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Store the labeled waste container in a designated Satellite Accumulation Area (SAA) that is

at or near the point of generation.[9][12]

The SAA should be under the direct supervision of laboratory personnel and clearly marked

with a "Hazardous Waste" sign.[11]

Ensure secondary containment is used to capture any potential leaks or spills. The

secondary container must be chemically compatible with 3-Heptanone and large enough to

hold 110% of the volume of the primary container.

Segregate 3-Heptanone waste from incompatible materials, such as acids, bases, and

oxidizers.[9]

Keep the waste container closed at all times, except when adding waste.[13][10]

4. Arranging for Disposal:

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[12] Once this limit

is reached, it must be removed within three days.[12]

Most institutions have a time limit for waste accumulation, often 90 days from the generation

date.[13][11]

Contact your institution's EHS or hazardous waste management office to schedule a pickup.

[5][7] You will likely need to submit a completed hazardous waste information form.[7]

Do not transport hazardous waste yourself to a central collection point unless specifically

authorized to do so by your institution's EHS.[5]

5. Disposal of Empty Containers:

An empty container that held 3-Heptanone must be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol) to remove any residue.[5][10]

The rinsate must be collected and disposed of as hazardous waste.[5][10]

After triple-rinsing, deface or remove all hazardous material labels from the container.[5] The

container may then be disposed of as regular trash or reused for compatible waste.[5][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b090015?utm_src=pdf-body
https://www.benchchem.com/product/b090015?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b090015?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures for Spills
In the event of a 3-Heptanone spill, the following actions should be taken:

Evacuate non-essential personnel from the area.[1]

Remove all sources of ignition.[1][8]

Ensure adequate ventilation.[1]

For small spills, absorb the material with an inert absorbent such as sand, vermiculite, or a

commercial sorbent.[1][8]

Collect the absorbent material and spilled chemical into a sealed, labeled container for

disposal as hazardous waste.[1][8]

For large spills, contact your institution's EHS or emergency response team immediately.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Heptanone.
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Caption: Workflow for the proper disposal of 3-Heptanone waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 3-Heptanone, protecting themselves, their colleagues, and the environment.

Always prioritize consulting your institution's specific chemical hygiene and hazardous waste

management plans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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